Lower Oxidation Potential Versus Phenol-Based Substrates Enables Reduced Electrochemical Interference
pAPP's hydrolysis product, p-aminophenol, exhibits an oxidation potential approximately 300 mV lower than that of phenol, the product of phenyl phosphate, a previously employed substrate for electrochemical immunoassays [1]. This reduction in oxidation potential minimizes interference from other electroactive species in complex matrices.
| Evidence Dimension | Oxidation potential of enzymatic hydrolysis product (vs. Ag/AgCl reference) |
|---|---|
| Target Compound Data | p-Aminophenol (from pAPP) at +180 mV |
| Comparator Or Baseline | Phenol (from phenyl phosphate) at approximately +480 mV |
| Quantified Difference | ~300 mV lower oxidation potential for p-aminophenol |
| Conditions | Carbon fiber electrode in capillary electrophoresis with electrochemical detection |
Why This Matters
Lower oxidation potential translates directly to improved signal-to-noise ratios and lower detection limits in electrochemical assays, a critical parameter for assay sensitivity.
- [1] Pemberton RM, Hart JP, Foulkes JA. A comparison of 1-naphthyl phosphate and 4-aminophenyl phosphate as enzyme substrates for use with a screen-printed amperometric immunosensor for progesterone in cows' milk. Biosensors and Bioelectronics. 1999;14(5):495-503. View Source
